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Abstract

This technical guide provides a comprehensive overview of the chemical entity 3-(4-
methylanilino)phenol, a diarylamine derivative with potential applications in medicinal chemistry
and materials science. Due to the limited availability of direct experimental data for this specific
compound, this document synthesizes information on its chemical properties, outlines a
plausible synthetic route based on established methodologies, and explores potential biological
activities by drawing parallels with structurally related compounds. This guide is intended to
serve as a foundational resource for researchers and drug development professionals
interested in the therapeutic and functional potential of novel diarylamine phenols.

Chemical and Physical Properties

3-(4-methylanilino)phenol, also known as 3-[(4-methylphenyl)amino]phenol, is an aromatic
organic compound. Its core structure consists of a phenol ring linked to a p-toluidine moiety via
a secondary amine bridge. The presence of both a hydroxyl group and a secondary amine
imparts the potential for hydrogen bonding and coordination with metal ions.

Table 1: Physicochemical Properties of 3-(4-methylanilino)phenol
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Property Value Source
IUPAC Name 3-(4-methylanilino)phenol N/A
Synonyms 31- ) N/A
Methylphenyl)amino]phenol
CAS Number 61537-49-3 N/A
Molecular Formula C13H13NO N/A
Molecular Weight 199.25 g/mol N/A
Appearance Not reported (likely a solid) N/A
Melting Point Not reported N/A
Boiling Point 358.9 + 17.0 °C at 760 mmHg N/A
Density 1.2+0.1 g/cm3 N/A
Flash Point 151.0+11.6 °C N/A
LogP 2.99 N/A
Solubility Not reported (expected to be N/A

soluble in organic solvents)

Synthesis of 3-(4-methylanilino)phenol

While a specific, detailed experimental protocol for the synthesis of 3-(4-methylanilino)phenol is
not readily available in the published literature, its structure suggests that it can be synthesized
via a cross-coupling reaction to form the central carbon-nitrogen bond. Two of the most
prominent methods for this transformation are the Ullmann condensation and the Buchwald-
Hartwig amination.[1][2] These reactions couple an amine with an aryl halide.

A plausible synthetic approach involves the reaction of 3-aminophenol with a 4-methyl-
substituted aryl halide, such as 4-iodotoluene or 4-bromotoluene.

Proposed Synthetic Pathway: Buchwald-Hartwig
Amination
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The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that is highly
efficient for the formation of C-N bonds.[1][2][3][4][5]
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Proposed synthesis of 3-(4-methylanilino)phenol via Buchwald-Hartwig amination.
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Representative Experimental Protocol (Hypothetical)

The following is a generalized, hypothetical protocol based on established Buchwald-Hartwig
amination procedures. Optimization of specific reagents, catalysts, ligands, and reaction
conditions would be necessary.

Materials:

3-Aminophenol

4-lodotoluene

Tris(dibenzylideneacetone)dipalladium(0) (Pdz(dba)s)

Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

Cesium carbonate (Cs2C03)

Anhydrous toluene

Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

To an oven-dried Schlenk flask is added 3-aminophenol (1.0 eq), 4-iodotoluene (1.1 eq),
cesium carbonate (2.0 eq), Pdz(dba)s (0.02 eq), and Xantphos (0.04 eq).

o The flask is evacuated and backfilled with argon or nitrogen three times.
e Anhydrous toluene is added via syringe.

e The reaction mixture is heated to 100-110 °C with vigorous stirring under an inert
atmosphere.

e The reaction progress is monitored by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).

e Upon completion, the reaction mixture is cooled to room temperature and diluted with a
suitable organic solvent (e.g., ethyl acetate).
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o The mixture is filtered through a pad of celite to remove inorganic salts and the catalyst.
e The filtrate is washed with water and brine, then dried over anhydrous sodium sulfate.

e The solvent is removed under reduced pressure, and the crude product is purified by column
chromatography on silica gel to afford 3-(4-methylanilino)phenol.

Potential Biological Activities and Therapeutic
Applications

Direct experimental data on the biological activity of 3-(4-methylanilino)phenol is not currently
available in the public domain. However, the structural motifs present in the molecule, namely
the phenol and diarylamine functionalities, are found in numerous biologically active
compounds, suggesting a range of potential therapeutic applications.[6][7]

Antioxidant Activity

Phenolic compounds are well-known for their antioxidant properties, which are primarily
attributed to their ability to donate a hydrogen atom from the hydroxyl group to scavenge free
radicals.[6] Diarylamines have also been reported to possess antioxidant and radical
scavenging activities.[8] The combination of these two functionalities in 3-(4-
methylanilino)phenol suggests a potential for potent antioxidant effects, which could be relevant
in the context of diseases associated with oxidative stress, such as neurodegenerative
disorders and cardiovascular diseases. A study on the structurally related p-methylaminophenol
demonstrated its ability to scavenge DPPH radicals and reduce lipid peroxidation.[9]

Anticancer Activity

Many phenolic and diarylamine derivatives have been investigated for their anticancer
properties.[10] The proposed mechanisms of action are diverse and can include the induction
of apoptosis, inhibition of cell proliferation, and modulation of signaling pathways involved in
cancer progression. The N-(4-hydroxyphenyl)retinamide (Fenretinide), which contains a p-
aminophenol moiety, is known to inhibit cell growth and induce apoptosis in various cancer cell
lines.[9] It is plausible that 3-(4-methylanilino)phenol could exhibit similar cytotoxic or cytostatic
effects on cancer cells.
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Antimicrobial Activity

Phenolic compounds are a well-established class of antimicrobial agents.[6] Their mechanism
of action often involves the disruption of microbial cell membranes and the inhibition of
essential enzymes. The lipophilicity of the tolyl group in 3-(4-methylanilino)phenol might
enhance its ability to penetrate microbial cell walls, potentially leading to antimicrobial activity
against a range of bacteria and fungi.
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Potential biological activities of 3-(4-methylanilino)phenol based on its structural motifs.

Future Directions

The information presented in this guide highlights 3-(4-methylanilino)phenol as a molecule of
interest for further investigation. Future research should focus on:

o Development and optimization of a robust synthetic protocol: Detailed characterization of the
compound using modern analytical techniques (NMR, MS, IR) is essential.

« In vitro biological screening: A comprehensive evaluation of its antioxidant, anticancer, and
antimicrobial activities is warranted. This should include assays to determine IC50 values
and elucidate mechanisms of action.

o Structure-activity relationship (SAR) studies: Synthesis and evaluation of a library of related
derivatives could provide valuable insights into the key structural features required for

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://gsconlinepress.com/journals/gscbps/sites/default/files/GSCBPS-2023-0372.pdf
https://www.benchchem.com/product/b108392?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

biological activity.

o Computational modeling: Molecular docking studies could help to identify potential biological
targets and guide the design of more potent analogs.

Conclusion

3-(4-methylanilino)phenol is a diarylamine derivative with a paucity of direct experimental data.
However, based on its chemical structure and the known biological activities of related phenolic
and diarylamine compounds, it represents a promising scaffold for the development of new
therapeutic agents. This technical guide provides a foundational understanding of its
properties, a plausible synthetic route, and a rationale for its potential biological activities,
thereby serving as a catalyst for future research in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-Depth Technical Guide to 3-(4-
methylanilino)phenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108392#iupac-name-3-4-methylanilino-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b108392#iupac-name-3-4-methylanilino-phenol
https://www.benchchem.com/product/b108392#iupac-name-3-4-methylanilino-phenol
https://www.benchchem.com/product/b108392#iupac-name-3-4-methylanilino-phenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b108392?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

